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Abstract
This document provides a detailed protocol for measuring the cosmological redshift (z) of

distant galaxies, with a specific focus on massive elliptical galaxies such as IC 1101. Redshift is

a fundamental observable in cosmology, indicating the expansion of the universe.[1][2] Its

precise measurement allows for the determination of a galaxy's recession velocity and

distance, which are critical for understanding large-scale structure and the evolution of the

cosmos.[3][4] The primary and most accurate method for this measurement is optical

spectroscopy, which involves analyzing the spectral features of light from the galaxy.[5][6] This

protocol outlines the necessary steps from observation and data acquisition to data reduction

and final redshift calculation.

Introduction to Cosmological Redshift
The light from distant galaxies is observed to be stretched to longer, redder wavelengths. This

phenomenon, known as cosmological redshift, is a direct consequence of the expansion of

space itself.[1] As light travels through the expanding universe, its wavelength is elongated.[1]

[5] By measuring the extent of this stretching for specific, identifiable features in a galaxy's

spectrum, we can quantify the redshift.

The redshift, denoted by z, is calculated using the formula:
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z = (λobserved - λrest) / λrest

Where:

λobserved is the wavelength of a spectral feature as measured at the telescope.

λrest is the known wavelength of that same feature as measured in a laboratory on Earth

(the "rest-frame" wavelength).[4]

For distant galaxies like the supergiant elliptical IC 1101, which has a spectroscopic redshift of

approximately z = 0.078054, the light is dominated by an older stellar population.[7] Therefore,

its spectrum is characterized by distinct absorption lines (dark lines where light has been

absorbed by elements in the stars' atmospheres) rather than strong emission lines.[8] This

protocol will focus on using these absorption features.

Experimental Workflow Overview
The process of measuring galactic redshift can be broken down into four main stages:

Observation, Data Acquisition, Data Reduction, and Spectral Analysis. Each stage is critical for

obtaining a high-fidelity spectrum from which an accurate redshift can be derived.
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Workflow for Spectroscopic Redshift Measurement
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2. Data Acquisition

3. Data Reduction

4. Spectral Analysis & Calculation
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Raw Data Processing
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(Using Arc Lamp)
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Identify Spectral Features
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Measure Observed Wavelengths
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Calculate Redshift (z)
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Caption: High-level workflow for measuring galactic redshift.
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Experimental Protocols
This section details the methodologies for acquiring and processing the necessary data.

Protocol 1: Observation and Data Acquisition
Objective: To collect the spectrum of the target galaxy along with all necessary calibration

frames using a long-slit spectrograph.[9]

Instrumentation:

A research-grade telescope with a diameter of at least 2 meters.

A long-slit optical spectrograph equipped with a CCD detector.

Grating selected to cover a wavelength range that includes prominent absorption features

(e.g., 3500 Å to 7000 Å).[9]

Calibration lamps (e.g., Helium-Neon-Argon arc lamp) and a flat-field illumination source.

Methodology:

Target Acquisition:

Point the telescope to the precise coordinates of the target galaxy (e.g., IC 1101: RA 15h

10m 56.1s, Dec +05° 44′ 41″).[7]

Align the galaxy's nucleus within the spectrograph's slit. For large galaxies, the central

bulge provides the strongest signal.

Engage autoguiding on a nearby star to ensure the galaxy remains centered in the slit

during the exposure.[10]

Science Exposure:

Expose the CCD to collect the galaxy's light through the spectrograph.

The exposure time depends on the galaxy's brightness and telescope size. For a faint,

distant galaxy, this may require multiple exposures totaling 1-3 hours.[10]
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The goal is to achieve a signal-to-noise ratio (S/N) sufficient to clearly identify absorption

lines.

Calibration Exposures:

Bias Frames: Take at least 10 zero-second exposures with the shutter closed. These

record the electronic noise pattern of the CCD.

Flat-Field Frames: Take at least 10 exposures of a uniformly illuminated source (e.g., a

dome flat or twilight sky). This maps the pixel-to-pixel sensitivity variations of the CCD.

Arc Lamp Frame: Take an exposure of a calibration arc lamp. The lamp produces

emission lines at known, fixed wavelengths, which are used to calibrate the wavelength

scale of the science spectrum.

Protocol 2: Data Reduction and Calibration
Objective: To process the raw 2D spectral images into a calibrated 1D spectrum suitable for

analysis. This is typically accomplished using specialized astronomical software pipelines (e.g.,

IRAF, PypeIt, custom Python scripts).[11][12][13]

Methodology:

Master Calibration Frame Creation:

Combine all bias frames to create a master bias frame.

Subtract the master bias from all flat-field frames, then combine them to create a master

flat.

Science Frame Processing:

Subtract the master bias frame from the raw 2D science exposure.

Divide the bias-subtracted science frame by the master flat to correct for pixel sensitivity

variations. This step also helps in removing cosmic ray hits.

Wavelength Calibration:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.sdss4.org/dr15/manga/manga-pipeline/
https://www.sdss4.org/dr17/spectro/pipeline/
https://taotie.readthedocs.io/en/latest/resource/astro/topics/spectroscopy.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the known emission lines in the 2D arc lamp spectrum.

Fit a polynomial function that maps pixel position (on the dispersion axis) to wavelength.

This creates a wavelength solution.

Sky Subtraction and Spectrum Extraction:

The long-slit captures light from the galaxy as well as the foreground night sky.[9] Identify

regions on the slit that are adjacent to the galaxy's spectrum and use them to create a

model of the sky's spectrum.[14]

Subtract this sky model from the 2D science frame.[11][14]

Sum the flux from the galaxy along the spatial axis of the 2D frame to collapse it into a 1D

spectrum (Flux vs. Pixel).

Final Calibration:

Apply the wavelength solution from step 3 to the extracted 1D spectrum, converting the x-

axis from pixels to Angstroms (Å).

(Optional but recommended) Perform flux calibration by observing a spectrophotometric

standard star and using its known spectrum to convert the galaxy's relative flux into

absolute flux units.

Data Analysis and Redshift Calculation
Objective: To identify spectral features and calculate the redshift z.

Feature Identification:

Examine the calibrated 1D spectrum. For an elliptical galaxy like IC 1101, prominent

absorption features are expected. Key features include the Calcium H and K lines, the G-

band, and Magnesium (Mg) lines.[8]

Wavelength Measurement:
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Measure the central wavelength of the identified absorption lines in your observed

spectrum (λobserved). This can be done by fitting a Gaussian profile to the absorption

feature.

Redshift Calculation:

For each identified line, calculate z using the formula: z = (λobserved - λrest) / λrest.

Average the z values obtained from multiple spectral lines to get a more robust final

redshift measurement.

Data Presentation
The following table provides an example calculation for a galaxy with a redshift similar to IC

1101 (z ≈ 0.078).

Spectral Feature
Rest Wavelength
(λrest) [Å]

Hypothetical
Observed
Wavelength
(λobserved) [Å]

Calculated Redshift
(z)

Calcium K (Ca II K) 3933.66 4240.81 0.07809

Calcium H (Ca II H) 3968.47 4278.36 0.07809

G-band (CH) 4307.74 4644.20 0.07811

Magnesium (Mg I) 5175.30 5579.67 0.07813

Average Redshift 0.07811

Logical Relationships in Redshift Determination
The determination of redshift is a logical process that connects observational data to

fundamental cosmological principles.
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Logical Framework for Redshift Determination

Calculation

Interpretation

Observed Spectrum
(Flux vs. Wavelength)

Measure λ_observed
Laboratory Data

(Rest Wavelengths λ_rest)

z = (λ_obs - λ_rest) / λ_rest

Redshift (z)

Recession Velocity
v ≈ z * c

Doppler Approx.

Distance
d = v / H₀

Hubble's Law

Click to download full resolution via product page

Caption: The logical flow from observation to cosmological interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1146504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1146504?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Redshift - Wikipedia [en.wikipedia.org]

2. youtube.com [youtube.com]

3. digitalcommons.usu.edu [digitalcommons.usu.edu]

4. Teach Astronomy - Relating Redshift and Distance [teachastronomy.com]

5. Redshift - Las Cumbres Observatory [lco.global]

6. Finding Distances to Galaxies by Looking at their Neighborhoods | Dark Energy Survey
[darkenergysurvey.org]

7. IC 1101 - Wikipedia [en.wikipedia.org]

8. CNOC Non-Technical Page [astro.utoronto.ca]

9. www2.lowell.edu [www2.lowell.edu]

10. How to measure the redshift of a galaxy ? | Shelyak Instruments [shelyak.com]

11. Data Reduction Pipeline | SDSS [sdss4.org]

12. The Optical Spectroscopy Pipeline | SDSS [sdss4.org]

13. Spectroscopic Data Reduction and Analysis — Taotie 0.1 documentation
[taotie.readthedocs.io]

14. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Application Notes & Protocols: Measuring the Redshift
of Distant Galaxies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146504#how-to-measure-the-redshift-of-distant-
galaxies-like-ic-1101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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